Cas no 1211588-16-7 (3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine)

3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine is a fluorinated heterocyclic compound featuring a fused bicyclic structure with a trifluoromethyl substituent. Its unique scaffold combines the stability of a saturated tetrahydronaphthyridine core with the electronic effects of the CF₃ group, making it valuable in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitrogen-rich framework offers versatile hydrogen-bonding interactions for target binding. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and CNS-targeting agents. Its well-defined reactivity profile allows for selective functionalization, enabling precise structural modifications for lead optimization.
3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine structure
1211588-16-7 structure
Product Name:3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine
CAS No:1211588-16-7
MF:C9H9F3N2
MW:202.176372289658
MDL:MFCD18250913
CID:5607438
PubChem ID:72213642
Update Time:2025-05-23

3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyr idine
    • 1,7-Naphthyridine, 5,6,7,8-tetrahydro-3-(trifluoromethyl)-
    • 1211588-16-7
    • AB73907
    • 3-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,7-NAPHTHYRIDINE
    • EN300-8685227
    • 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine
    • MDL: MFCD18250913
    • Inchi: 1S/C9H9F3N2/c10-9(11,12)7-3-6-1-2-13-5-8(6)14-4-7/h3-4,13H,1-2,5H2
    • InChI Key: LJDFDFPWFDIEKP-UHFFFAOYSA-N
    • SMILES: N1C2=C(CCNC2)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 202.07178278g/mol
  • Monoisotopic Mass: 202.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 239.8±35.0 °C(Predicted)
  • pka: 7.13±0.20(Predicted)

3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine Pricemore >>

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Additional information on 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine

Comprehensive Overview of 3-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS No. 1211588-16-7)

The compound 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS No. 1211588-16-7) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the tetrahydro-1,7-naphthyridine core, make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways, making it a focal point in the development of novel therapeutics.

In recent years, the demand for fluorinated compounds like 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in the design of small-molecule inhibitors and kinase-targeting drugs, which are hot topics in oncology and neurology research. The compound's CAS No. 1211588-16-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge scientific endeavors.

The synthesis of 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine involves multi-step organic reactions, often requiring advanced techniques such as catalytic hydrogenation and cross-coupling reactions. Its trifluoromethyl group is particularly noteworthy, as fluorinated compounds are increasingly sought after for their ability to improve drug bioavailability and target specificity. This aligns with current trends in precision medicine and personalized therapeutics, where molecular customization is key.

From an industrial perspective, CAS No. 1211588-16-7 is often discussed in the context of high-value chemical intermediates. Its applications extend beyond pharmaceuticals to include agrochemicals and functional materials, where its stability under harsh conditions is highly valued. The compound's tetrahydro-1,7-naphthyridine backbone also makes it a candidate for catalysis and ligand design in coordination chemistry.

Environmental and regulatory considerations are also pivotal when working with 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine. While it is not classified as a hazardous material, its fluorinated nature necessitates careful handling to minimize ecological impact. This aligns with the growing emphasis on green chemistry and sustainable synthesis, which are dominant themes in modern chemical research.

In summary, 3-(trifluoromethyl)-5,6,7,8-tetrahydro-1,7-naphthyridine (CAS No. 1211588-16-7) represents a versatile and scientifically significant compound. Its applications span drug discovery, material science, and industrial chemistry, making it a subject of ongoing investigation and innovation. As research into fluorinated heterocycles continues to evolve, this compound is poised to remain at the forefront of scientific advancement.

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